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Compound of Interest

Compound Name: RU-Traak-2

Cat. No.: B7854642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

RU-Traak-2, a reversible inhibitor of the TWIK-related arachidonic acid-stimulated K+ (TRAAK)

channel. Accurate preparation of this stock solution is critical for ensuring reproducibility and

reliability in downstream experiments investigating the role of TRAAK channels in various

physiological and pathological processes.

Introduction
RU-Traak-2 is a valuable pharmacological tool for studying the function of TRAAK (KCNK4), a

member of the two-pore domain potassium (K2P) channel family. These channels are involved

in establishing the resting membrane potential and regulating cellular excitability in the nervous

system.[1][2] Dysregulation of TRAAK channel activity has been implicated in pain,

mechanosensation, and neuroprotection.[3][4] RU-Traak-2 offers a means to specifically inhibit

TRAAK, thereby allowing for the elucidation of its roles in cellular signaling and disease.[5][6][7]

Quantitative Data Summary
A clear understanding of the physicochemical properties of RU-Traak-2 is essential for

accurate stock solution preparation and experimental design.
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Property Value Reference

Molecular Formula C19H17N3OS [5]

Molecular Weight 335.42 g/mol [5]

Appearance White to yellow solid [5]

Solubility in DMSO 50 mg/mL (149.07 mM) [5]

Recommended Stock

Concentration
10 mM in DMSO [6]

Storage of Solid
-20°C for 12 months; 4°C for 6

months
[6]

Storage of Stock Solution

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

[5][6]

Experimental Protocol: Preparation of a 10 mM RU-
Traak-2 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of RU-Traak-2 in dimethyl

sulfoxide (DMSO).

Materials:

RU-Traak-2 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (amber or wrapped in foil)

Pipette and sterile pipette tips

Vortex mixer

Analytical balance
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Procedure:

Equilibrate Reagents: Allow the RU-Traak-2 powder and DMSO to reach room temperature

before use. This prevents condensation from forming on the compound and in the solvent.

Weighing RU-Traak-2: Tare a clean, dry microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of RU-Traak-2 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.35 mg of RU-Traak-2.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 335.42 g/mol = 0.00335 g = 3.35 mg

Dissolving in DMSO: Add the appropriate volume of DMSO to the microcentrifuge tube

containing the RU-Traak-2 powder. To prepare a 10 mM solution with 3.35 mg of RU-Traak-
2, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually inspect the

solution to ensure there are no undissolved particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in amber or foil-wrapped microcentrifuge

tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[5] Always protect the solution from light.

Visualization of Experimental Workflow and
Signaling Pathway
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Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of the RU-Traak-2 stock

solution.
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Caption: Workflow for RU-Traak-2 stock solution preparation.

Signaling Pathway of RU-Traak-2 Action
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This diagram depicts the inhibitory action of RU-Traak-2 on the TRAAK potassium channel and

its downstream consequences.

Cell Membrane

TRAAK (K2P) Channel

K+ EffluxFacilitates

Membrane Depolarization / 
Increased Excitability

Inhibition leads toRU-Traak-2
Inhibition

Membrane Hyperpolarization
Leads to

Click to download full resolution via product page

Caption: Inhibition of TRAAK channel by RU-Traak-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Crystal structure of the human K2P TRAAK, a lipid- and mechano-sensitive K+ ion
channel - PMC [pmc.ncbi.nlm.nih.gov]

2. Crystal structure of the human K2P TRAAK, a lipid- and mechano-sensitive K+ ion
channel - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Molecular regulations governing TREK and TRAAK channel functions - PMC
[pmc.ncbi.nlm.nih.gov]

4. Activation of the TRAAK two-pore domain potassium channels in rd1 mice protects
photoreceptor cells from apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

5. medchemexpress.com [medchemexpress.com]

6. RU-TRAAK-2 |CAS:1210538-56-9 Probechem Biochemicals [probechem.com]

7. The Polysite Pharmacology of TREK K2P Channels - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of RU-
Traak-2 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7854642?utm_src=pdf-body
https://www.benchchem.com/product/b7854642?utm_src=pdf-body-img
https://www.benchchem.com/product/b7854642?utm_src=pdf-body
https://www.benchchem.com/product/b7854642?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3329120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3329120/
https://pubmed.ncbi.nlm.nih.gov/22282805/
https://pubmed.ncbi.nlm.nih.gov/22282805/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3265763/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3265763/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6694065/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6694065/
https://www.medchemexpress.com/ru-traak-2.html
https://www.probechem.com/products_RU-TRAAK-2.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8887811/
https://www.benchchem.com/product/b7854642#preparation-of-ru-traak-2-stock-solution-for-experiments
https://www.benchchem.com/product/b7854642#preparation-of-ru-traak-2-stock-solution-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7854642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b7854642#preparation-of-ru-traak-2-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b7854642#preparation-of-ru-traak-2-stock-solution-for-experiments
https://www.benchchem.com/product/b7854642#preparation-of-ru-traak-2-stock-solution-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7854642?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7854642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

